molecular formula C5H10BrClO2 B6181163 1-bromo-3-chloro-2-(methoxymethoxy)propane CAS No. 2624142-10-3

1-bromo-3-chloro-2-(methoxymethoxy)propane

Cat. No. B6181163
CAS RN: 2624142-10-3
M. Wt: 217.5
InChI Key:
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Description

1-Bromo-3-chloro-2-(methoxymethoxy)propane is an organohalogen compound . It is a colorless liquid, produced by free-radical addition of hydrogen bromide to allyl chloride . It is used as an alkylating agent to install the – (CH 2) 3 Cl and – (CH 2) 3 – groups .


Synthesis Analysis

The synthesis of 1-bromo-3-chloro-2-(methoxymethoxy)propane involves the free-radical addition of hydrogen bromide to allyl chloride . It is generally used as a C3 linker/spacer in a wide range of molecules including medicinally important compounds .


Molecular Structure Analysis

The molecular formula of 1-bromo-3-chloro-2-(methoxymethoxy)propane is CHBrClO . Its average mass is 187.463 Da and its monoisotopic mass is 185.944702 Da .


Chemical Reactions Analysis

The primary halogenoalkane bromomethane reacts via an SN2 mechanism . The tertiary halogenoalkane 2-bromo-2-methylpropane reacts via an SN1 mechanism .


Physical And Chemical Properties Analysis

1-Bromo-3-chloro-2-(methoxymethoxy)propane is a colorless liquid . Its average mass is 187.463 Da and its monoisotopic mass is 185.944702 Da .

Mechanism of Action

The mechanism of action of 1-bromo-3-chloro-2-(methoxymethoxy)propane involves the use of the compound as an alkylating agent to install the – (CH 2) 3 Cl and – (CH 2) 3 – groups .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a flammable liquid, acute oral toxicity, acute inhalation toxicity - vapors, germ cell mutagenicity, and specific target organ toxicity (single exposure) .

Future Directions

The future directions of 1-bromo-3-chloro-2-(methoxymethoxy)propane could involve its use as a C3 linker/spacer in a wide range of molecules including medicinally important compounds . It could also be used in the synthesis of polymer nanoparticles to deliver doxorubicin, camptothecin, and cisplatin .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 1-bromo-3-chloro-2-(methoxymethoxy)propane can be achieved through a substitution reaction of 1,3-dichloro-2-(methoxymethoxy)propane with sodium bromide in the presence of a suitable solvent.", "Starting Materials": [ "1,3-dichloro-2-(methoxymethoxy)propane", "Sodium bromide", "Suitable solvent (e.g. acetone, DMF)" ], "Reaction": [ "Add 1,3-dichloro-2-(methoxymethoxy)propane and sodium bromide to a suitable solvent.", "Heat the mixture to reflux and stir for several hours.", "Allow the mixture to cool and filter off any precipitated sodium chloride.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization or column chromatography to obtain 1-bromo-3-chloro-2-(methoxymethoxy)propane." ] }

CAS RN

2624142-10-3

Molecular Formula

C5H10BrClO2

Molecular Weight

217.5

Purity

95

Origin of Product

United States

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